N-(2-benzoyl-4-methylphenyl)-2-(3-(3-chlorophenyl)ureido)benzamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)-2-[(3-chlorophenyl)carbamoylamino]benzamide
• InChI: InChI=1S/C28H22ClN3O3/c1-18-14-15-25(23(16-18)26(33)19-8-3-2-4-9-19)31-27(34)22-12-5-6-13-24(22)32-28(35)30-21-11-7-10-20(29)17-21/h2-17H,1H3,(H,31,34)(H2,30,32,35)
• InChI Key: CZMHJNYLRORYGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)NC3=CC(=CC=C3)Cl)C(=O)C4=CC=CC=C4
• Molecular Formula: C28H22ClN3O3
• Molecular Weight: 483.9 g/mol

Description

N-(2-benzoyl-4-methylphenyl)-2-(3-(3-chlorophenyl)ureido)benzamide, also known as BCU, is a novel small molecule that has gained significant attention in the scientific community due to its potential application in cancer treatment. BCU belongs to the class of urea-based compounds and has been shown to exhibit potent anti-cancer activity in various cancer cell lines.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and spectral characterization of various acylthiourea derivatives, including benzamide derivatives, have been reported, with detailed analyses using elemental analysis, IR, and NMR spectroscopy. These studies focus on developing methodologies for producing compounds with potential antimicrobial properties and investigating their structural and electronic characteristics (Limban et al., 2011).

Antimicrobial and Antifungal Activities

• New derivatives based on acylthiourea and benzamide structures have shown promising in vitro antimicrobial activity against various bacterial and fungal strains. The activity is linked to the presence and position of halogen substituents, suggesting potential applications in developing novel antimicrobial agents (Limban et al., 2020).

Anticancer Properties

• Certain benzamide derivatives have been synthesized and evaluated for their anticancer activity against various cancer cell lines. The studies aim to identify compounds with improved efficacy and specificity for cancer treatment, highlighting the potential of benzamide derivatives in oncology research (Ravinaik et al., 2021).

Chemical Stability and Interaction Studies

• Research has also focused on the stability of ureide and benzamide derivatives in specific conditions, providing insights into their chemical behavior and interactions with biological targets. Such studies are crucial for understanding the compounds' mechanisms of action and optimizing their applications (Argauer & Cantelo, 1980).